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Compound of Interest

Compound Name: Glafenine, (R)-

Cat. No.: B15184189 Get Quote

Essential Safety and Handling Guide for
Glafenine, (R)-
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Glafenine, (R)-, a non-steroidal anti-inflammatory drug (NSAID). Adherence to these

procedures is essential to ensure the safety of laboratory personnel and to maintain

compliance with regulatory standards. Glafenine has been withdrawn from some markets due

to the risk of anaphylaxis and acute kidney failure.[1][2]

Quantitative Data Summary
While specific quantitative data for the (R)- enantiomer of Glafenine is not readily available, the

following data for the racemic mixture of Glafenine provides a crucial baseline for safe handling

protocols. Enantiomers share identical physical and chemical properties, differing only in their

interaction with polarized light and other chiral substances.[1]
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Property Value Source

Molecular Formula C₁₉H₁₇ClN₂O₄ [3]

Molar Mass 372.8 g/mol [3]

Melting Point 165 °C [3]

Solubility

Poor water solubility (< 1

mg/mL). More soluble in

aqueous alcohol mixtures.

[4]

Appearance Pale yellow prisms PubChem

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following PPE is mandatory when handling Glafenine, (R)-.

Eye and Face Protection: Chemical safety goggles or a full-face shield must be worn to

protect against splashes and airborne particles.[5][6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Given the potential for

skin sensitization, double-gloving is recommended. Gloves should be inspected before each

use and changed immediately if contaminated.[5]

Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin

contact.[5][6]

Respiratory Protection: All handling of powdered Glafenine, (R)- or procedures that may

generate aerosols must be conducted in a certified chemical fume hood to prevent

inhalation.[5][7]

Experimental Protocols: Step-by-Step Handling
Procedures
The following workflow outlines the essential steps for the safe handling of Glafenine, (R)- from

receipt to disposal.
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Receiving and Storage

Preparation and Handling

Experimental Use

Decontamination and Disposal

Receiving:
Verify container integrity.
Confirm label information.

Storage:
Store in a cool, dry, well-ventilated area.
Segregate from incompatible materials.

Secure

Don appropriate PPE:
Gloves, goggles, lab coat.

Work in a fume hood.

Retrieve for use

Weighing and Preparation:
Handle solid material carefully to avoid dust.

Use appropriate ventilation.

Dissolution:
Add solvent slowly.

Ensure complete dissolution before use.

Conduct Experiment:
Follow established laboratory protocols.

Avoid direct contact and aerosol generation.

Transfer to experiment

Monitor Experiment:
Observe for any unexpected reactions.

Decontaminate Work Area:
Wipe down surfaces with an appropriate solvent.

Conclude experiment

Segregate Waste:
Separate contaminated materials from general waste.

Dispose of Waste:
Follow institutional and regulatory guidelines.

Click to download full resolution via product page

Figure 1. Experimental workflow for handling Glafenine, (R)-.
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them water to drink. Seek immediate medical attention.

Disposal Plan
The disposal of Glafenine, (R)- and any contaminated materials must be handled as

hazardous waste. Follow all local, state, and federal regulations.
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Waste Generation

Segregation and Collection

Final Disposal

Solid Waste:
- Unused Glafenine, (R)-

- Contaminated PPE (gloves, etc.)
- Contaminated lab supplies

Hazardous Solid Waste Container:
- Clearly labeled

- Sealed

Liquid Waste:
- Unused solutions
- Reaction mixtures

- Rinsates from cleaning

Hazardous Liquid Waste Container:
- Clearly labeled

- Sealed
- Secondary containment

Arrange for Pickup by
Environmental Health & Safety (EHS)

Incineration by a
Licensed Waste Management Facility

Click to download full resolution via product page

Figure 2. Disposal workflow for Glafenine, (R)- waste.

Key Disposal Steps:

Segregation: Do not mix Glafenine, (R)- waste with non-hazardous trash.[8][9]

Solid Waste: Collect all solid waste, including unused powder, contaminated gloves, weigh

boats, and other disposable lab supplies, in a clearly labeled, sealed hazardous waste

container.[6]

Liquid Waste: Collect all liquid waste, including unused solutions and rinsates from cleaning

glassware, in a designated, leak-proof, and clearly labeled hazardous liquid waste container.

Use secondary containment to prevent spills.[6]
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Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected as hazardous liquid waste. Deface the label on the empty container before

disposing of it in the appropriate recycling or trash receptacle, as per institutional guidelines.

[6][8]

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.[10] Do not attempt to dispose

of this chemical down the drain or in regular trash.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15184189#personal-protective-equipment-for-
handling-glafenine-r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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